molecular formula C18H18N4O2S2 B2951663 N-(4-(pyridin-2-yl)thiazol-2-yl)-4-(thiophen-3-yloxy)piperidine-1-carboxamide CAS No. 2034429-14-4

N-(4-(pyridin-2-yl)thiazol-2-yl)-4-(thiophen-3-yloxy)piperidine-1-carboxamide

Cat. No. B2951663
CAS RN: 2034429-14-4
M. Wt: 386.49
InChI Key: YOKBRGULKMHBRH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-(pyridin-2-yl)thiazol-2-yl)-4-(thiophen-3-yloxy)piperidine-1-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(4-(pyridin-2-yl)thiazol-2-yl)-4-(thiophen-3-yloxy)piperidine-1-carboxamide involves the inhibition of specific enzymes or receptors, depending on the target of interest. For example, it has been shown to inhibit the activity of certain kinases, which are involved in various cellular processes such as cell proliferation and differentiation. Additionally, it has been shown to bind to certain receptors, such as the sigma-1 receptor, which is involved in pain perception and drug addiction.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(4-(pyridin-2-yl)thiazol-2-yl)-4-(thiophen-3-yloxy)piperidine-1-carboxamide depend on the target of interest. For example, inhibition of certain kinases can lead to the suppression of cell proliferation and induction of apoptosis, which can be beneficial in the treatment of cancer. Binding to the sigma-1 receptor can lead to the modulation of pain perception and drug addiction, which can be useful in the development of new analgesics and anti-addiction drugs.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(4-(pyridin-2-yl)thiazol-2-yl)-4-(thiophen-3-yloxy)piperidine-1-carboxamide in lab experiments is its potent inhibitory activity against specific enzymes and receptors, which can help in the identification of new drug targets and the development of new drugs. However, one of the limitations is its potential toxicity and side effects, which need to be carefully evaluated before further development.

Future Directions

There are several future directions for the research and development of N-(4-(pyridin-2-yl)thiazol-2-yl)-4-(thiophen-3-yloxy)piperidine-1-carboxamide. One direction is the identification of new targets and the development of new drugs for the treatment of various diseases, such as cancer, pain, and drug addiction. Another direction is the optimization of the synthesis method and the evaluation of its scalability and cost-effectiveness. Additionally, further studies are needed to evaluate the potential toxicity and side effects of N-(4-(pyridin-2-yl)thiazol-2-yl)-4-(thiophen-3-yloxy)piperidine-1-carboxamide and its derivatives.

Synthesis Methods

The synthesis of N-(4-(pyridin-2-yl)thiazol-2-yl)-4-(thiophen-3-yloxy)piperidine-1-carboxamide involves the reaction of 2-aminothiazole, 2-bromo-4'-cyano-[1,1'-biphenyl]-4-carboxylic acid, 3-chlorothiophene, and piperidine-4-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction takes place in a suitable solvent like dichloromethane or dimethylformamide (DMF) under reflux conditions. The resulting product is then purified using column chromatography to obtain N-(4-(pyridin-2-yl)thiazol-2-yl)-4-(thiophen-3-yloxy)piperidine-1-carboxamide in high yield and purity.

Scientific Research Applications

N-(4-(pyridin-2-yl)thiazol-2-yl)-4-(thiophen-3-yloxy)piperidine-1-carboxamide has been studied for its potential applications in various scientific fields, including medicinal chemistry, drug discovery, and biological research. It has been shown to exhibit potent inhibitory activity against certain enzymes and receptors, making it a promising candidate for the development of new drugs for the treatment of various diseases.

properties

IUPAC Name

N-(4-pyridin-2-yl-1,3-thiazol-2-yl)-4-thiophen-3-yloxypiperidine-1-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H18N4O2S2/c23-18(21-17-20-16(12-26-17)15-3-1-2-7-19-15)22-8-4-13(5-9-22)24-14-6-10-25-11-14/h1-3,6-7,10-13H,4-5,8-9H2,(H,20,21,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YOKBRGULKMHBRH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1OC2=CSC=C2)C(=O)NC3=NC(=CS3)C4=CC=CC=N4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H18N4O2S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

386.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-(pyridin-2-yl)thiazol-2-yl)-4-(thiophen-3-yloxy)piperidine-1-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.